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Compound of Interest

Compound Name: 4,5,6-Trimethyl-pyrimidine-2-thiol

CAS No.: 17697-92-6

Cat. No.: B095379

Get Quote

CAS No: 17697-92-6 | Formula: C₇H₁₀N₂S | MW: 154.23 g/mol

Executive Summary & Application Scope
This technical guide provides a rigorous safety and operational framework for handling 4,5,6-
Trimethyl-pyrimidine-2-thiol. Unlike generic Safety Data Sheets (SDS), this document

integrates regulatory hazard data with practical laboratory workflows, specifically addressing

the compound's susceptibility to oxidative degradation and its characteristic organosulfur odor

profile.

Primary Applications:

Pharmaceutical Synthesis: A core heterocyclic building block for functionalizing pyrimidine

scaffolds in drug discovery (e.g., potential antiviral or antimetabolite analogs).

Coordination Chemistry: Acts as an N,S-donor ligand for transition metals.

Surface Chemistry: Self-Assembled Monolayers (SAMs) on gold/metal surfaces due to the

thiol moiety.
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Physicochemical Characterization
Accurate characterization is the first line of safety. The thiol tautomerism (thione-thiol

equilibrium) dictates its reactivity and solubility.

Property Specification Operational Implication

Physical State Solid (Powder/Crystalline)

Dust generation risk; requires

anti-static weighing

procedures.

Color White to Pale Yellow
Darkening indicates oxidation

to disulfide (impurity).

Solubility DMSO, Methanol, Ethanol

Poor water solubility. Use

degassed organic solvents to

prevent oxidation.

Storage 2–8°C, Inert Atmosphere

Critical: Air sensitive. Store

under Argon/Nitrogen to inhibit

disulfide dimerization.

Odor Characteristic Stench (Thiol)

Low odor threshold; requires

dedicated fume hood and

bleach traps.

Hazard Assessment & Toxicology (GHS)
Signal Word:WARNING

GHS Classifications & Mechanistic Risks
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Hazard Code Statement Mechanistic Insight

H302 Harmful if swallowed

Pyrimidine antimetabolites can

interfere with DNA/RNA

synthesis pathways.

H312 Harmful in contact with skin

Lipophilic thiols penetrate the

stratum corneum; potential for

systemic toxicity.

H332 Harmful if inhaled

Mucosal absorption is rapid;

thiol vapors cause respiratory

irritation and olfactory fatigue.

H315/H319 Skin/Eye Irritation

Acidic nature of the -SH proton

(pKa ~7-8) causes local tissue

irritation.

The "Thiol" Factor: Olfactory Fatigue
Warning: Like many organosulfur compounds, this chemical can cause olfactory fatigue

(temporary loss of smell) after prolonged exposure. Do not rely on odor intensity as an indicator

of concentration.

Operational Safety & Handling Protocols
Standard Operating Procedure (SOP) Design

Engineering Controls: The Containment Hierarchy
Handling must occur in a Class II Fume Hood or Glovebox.
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Engineering Controls Hierarchy
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Figure 1: Engineering control hierarchy emphasizing containment to prevent odor release and

exposure.

Protocol: Odor Control & Waste Neutralization
Thiols require active neutralization. Do not dispose of directly into organic waste streams

without pretreatment if the odor is potent.

Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) solution.

Glassware Treatment: Immediately submerge all spatulas, flasks, and weigh boats in the

bleach bath.

Mechanism:

(Oxidation to less odorous disulfide).

Further Oxidation: Stronger oxidation converts disulfides to sulfonates (odorless).

Soak Time: Allow 24 hours for full oxidation before washing with soap/water.
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Experimental Workflow: Synthesis & Usage
To maintain scientific integrity (purity) and safety, follow this "Inert-to-Quench" workflow.

Solubilization & Reaction Setup
Solvent Choice: Use anhydrous, degassed solvents (DMSO, DMF, or MeOH). Dissolved

oxygen rapidly converts the thiol to the disulfide dimer (2,2'-disulfanediylbis(4,5,6-

trimethylpyrimidine)), altering stoichiometry.

Base Handling: If deprotonating (forming the thiolate), add base (e.g., NaH, K2CO3) slowly

at 0°C. The thiolate anion is a more aggressive nucleophile and skin irritant than the neutral

thiol.

Storage Lifecycle Diagram
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Figure 2: Lifecycle management ensuring compound integrity and safe disposal.

Emergency Response Protocols
Accidental Release (Spill)

Evacuate: If spill is >1g outside a hood, evacuate the lab due to odor/inhalation risk.

PPE: Wear double nitrile gloves, lab coat, and a half-mask respirator with Organic

Vapor/Acid Gas cartridges (yellow/magenta).

Neutralize: Cover spill with absorbent pads soaked in 10% Bleach. Let sit for 20 minutes.

Cleanup: Collect pads into a wide-mouth jar, seal, and label as "Thiol Waste + Bleach."
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First Aid
Eye Contact: Rinse immediately with water for 15 minutes.[1][2] Do not use neutralizing eye

drops.

Skin Contact: Wash with soap and water.[1][2][3] Note: Thiol odors can cling to skin. A wash

with a weak slurry of baking soda can help neutralize the odor, but soap is primary for

removal.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained

personnel only).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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